Cas no 1805623-66-8 (Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate)

• Product Name: Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate
• CAS No: 1805623-66-8
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4895513
• Update Time: 2025-10-30

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate

• Inchi： 1S/C10H9ClF2INO2/c1-2-17-10(16)6-4-15-8(9(12)13)5(3-11)7(6)14/h4,9H,2-3H2,1H3
• InChI Key： MTILMMWVDKKUCQ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=CN=C(C(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate (CAS No. 1805623-66-8): A Versatile Building Block in Modern Pharmaceutical Synthesis

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate (CAS No. 1805623-66-8) is a highly valuable intermediate in the realm of pharmaceutical chemistry, representing a compound that has garnered significant attention due to its unique structural features and versatile reactivity. This pyridine derivative, characterized by the presence of a chloromethyl group, a difluoromethyl substituent, and an iodopyridine-5-carboxylate moiety, serves as a critical building block for the synthesis of various biologically active molecules.

The significance of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate lies in its ability to undergo a wide array of chemical transformations, making it an indispensable tool for medicinal chemists. The chloromethyl group, for instance, allows for nucleophilic substitution reactions, enabling the introduction of diverse functional groups at this position. This feature is particularly useful in the construction of complex molecular architectures, where precise control over regiochemistry is essential.

In addition to the chloromethyl group, the difluoromethyl substituent plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. The incorporation of fluorine atoms into organic molecules is a well-established strategy to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity. The presence of two fluorine atoms in Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate) further amplifies these effects, making it an attractive scaffold for drug discovery efforts.

The iodopyridine-5-carboxylate moiety adds another layer of versatility to this compound. Iodine is a halogen that can participate in cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are fundamental transformations in modern synthetic organic chemistry. These reactions allow for the efficient construction of carbon-carbon bonds and are widely employed in the synthesis of complex natural products and drug candidates. The carboxylate group also provides opportunities for further derivatization through ester hydrolysis or amidation reactions, expanding the synthetic possibilities even further.

The applications of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate) are diverse and span across various therapeutic areas. One notable area is oncology, where pyridine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The combination of the chloromethyl strong>, < strong>difluoromethyl strong>, and < strong>i odopyridine strong >moieties provides a rich scaffold for designing molecules that can selectively target cancer-related pathways.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). Ethyl 3-(< strong > chloro methyl strong >)-2-(< strong > difluor om eth yl strong >)-4-< strong > i odopy rid ine -5 -car box ylate strong >) has emerged as a valuable tool in this context due to its ability to modulate PPIs through covalent bonding or by acting as competitive inhibitors. The presence of multiple reactive sites on this compound allows for the design of molecules that can engage with PPIs in multiple ways, potentially leading to more potent and selective drug candidates.

The compound has also found utility in the development of antiviral agents. The unique structural features of Ethyl 3-(< strong > chloro methyl strong >)-2-(< strong > difluor om eth yl strong >)-4-< strong > i odopy rid ine -5 -car box ylate strong >) make it an attractive scaffold for designing molecules that can interfere with viral replication cycles. For instance, it can be used to develop inhibitors that target viral proteases or polymerases by covalently modifying key residues essential for viral function.

The synthesis of Ethyl 3-(< strong > chloro methyl strong >)-2-(< strong > difluor om eth yl strong >)-4-< strong > i odopy rid ine -5 -car box ylate stron g>) typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation reactions to introduce the iodine atom at the 4-position, functionalization at the 3-position with a chloromethyl group, and protection-deprotection strategies to handle the carboxylate functionality. The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions ensures high yields and purity, making it suitable for industrial-scale production.

The growing interest in fluorinated compounds has also driven research into new synthetic methodologies for incorporating fluorine atoms into organic molecules. Ethyl 3-(< strong > chloro methyl stron g >)-2-(< str on g > dif luoro m eth yl stron g >)-4-< stron g > i odopy rid ine -5 -car box ylate stron g>) serves as an excellent model compound for studying these methodologies due to its complex structure and multiple reactive sites. Researchers have explored various approaches such as electrophilic aromatic substitution, metal-catalyzed coupling reactions, and photochemical methods to introduce fluorine atoms at different positions on this scaffold.

The future prospects for Ethyl 3-(< stron g > chloro methyl stron g >)-2-(< stron g > dif luoro m eth yl stron g >)-4-< stron g > i odopy rid ine -5 -car box ylate stron g>) are promising given its versatility and utility in pharmaceutical synthesis. As drug discovery efforts continue to evolve towards more complex molecular architectures and novel therapeutic targets, this compound will undoubtedly play a significant role in meeting these challenges. Its ability to undergo diverse chemical transformations makes it an indispensable tool for medicinal chemists seeking to design innovative drug candidates with improved efficacy and safety profiles.